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Compound of Interest

Compound Name: 5-Hydroxyvanillin

Cat. No.: B181199 Get Quote

The determination of a compound's melting point is a fundamental analytical technique to

ascertain its purity. For a crystalline solid such as 5-Hydroxyvanillin, a pure sample will exhibit

a sharp and defined melting point range, whereas the presence of impurities will typically cause

a depression and broadening of this range. This guide provides a comparative framework for

validating the purity of 5-Hydroxyvanillin using its melting point, supported by experimental

data and protocols.

Comparative Melting Point Data
The purity of a 5-Hydroxyvanillin sample can be initially assessed by comparing its

experimentally determined melting point to the established literature value. A significant

deviation or a wide melting range suggests the presence of impurities. The table below lists the

reference melting points for 5-Hydroxyvanillin and common related compounds that may be

present as impurities from its synthesis.
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Compound Role Melting Point (°C)

5-Hydroxyvanillin (High Purity) Target Compound 131 - 134[1][2][3]

5-Hydroxyvanillin (Crude) Target Compound 128 - 129[4]

Vanillin Synthesis Byproduct 81 - 83[5][6][7][8]

5-Bromovanillin Synthesis Precursor 164 - 166[9][10]

5-Iodovanillin Synthesis Precursor 179 - 185[3][4]

Syringaldehyde Related Compound 110 - 113[2][11][12][13][14]

A chromatographically pure sample of 5-hydroxyvanillin that has been recrystallized shows a

melting point of 133-134°C[4]. In contrast, crude products may melt at lower temperatures,

such as 128-129°C[4]. The presence of precursors like 5-Bromovanillin or 5-Iodovanillin, or

byproducts such as Vanillin, would significantly alter the observed melting point.

Experimental Protocol: Capillary Melting Point
Determination
This protocol outlines the standard method for determining the melting point of a solid organic

compound using a capillary tube and a melting point apparatus.

Apparatus and Materials:

Melting point apparatus with a heating block and thermometer/digital sensor

Capillary tubes (sealed at one end)

5-Hydroxyvanillin sample (finely powdered)

Spatula

Watch glass

Procedure:
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Sample Preparation: Place a small amount of the dry 5-Hydroxyvanillin sample on a clean

watch glass. Crush the sample into a fine powder using a spatula.

Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube. The packed sample should be approximately

2-3 mm in height.

Apparatus Setup: Insert the loaded capillary tube into the designated slot in the melting point

apparatus. Ensure the thermometer or sensor is correctly positioned to accurately measure

the temperature of the heating block.

Approximate Melting Point Determination (Optional but Recommended): Heat the sample

rapidly to get a quick, approximate melting point. This helps in setting the parameters for a

more accurate measurement.

Accurate Melting Point Determination:

Use a new, properly loaded capillary tube.

Set the heating rate to increase rapidly to about 15-20°C below the approximate melting

point found in the previous step.

Decrease the heating rate to a slow and steady 1-2°C per minute. A slow heating rate is

crucial for an accurate reading[15].

Observation and Recording:

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.

The melting point is reported as the range from T1 to T2.

Data Interpretation:

Purity: A pure sample will have a narrow melting point range, typically 0.5-1.0°C[15].
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Impurity: An impure sample will exhibit a depressed (lower) melting point and a broader

melting range[15]. For example, an impure sample might melt over a range of 3-5°C or

more.

Workflow for Purity Validation
The following diagram illustrates the logical workflow for validating the purity of a 5-
Hydroxyvanillin sample using its melting point.
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Caption: Workflow for 5-Hydroxyvanillin Purity Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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